3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C18H16N2O4/c1-24-15-8-3-2-7-14(15)19-18(23)12-5-4-6-13(11-12)20-16(21)9-10-17(20)22/h2-8,11H,9-10H2,1H3,(H,19,23)
• InChI Key: CGIABPTYORARKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)N3C(=O)CCC3=O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)benzamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DPA is a small molecule that belongs to the class of N-acyl amino acid derivatives. In

Mechanism of Action

The mechanism of action of DPA involves the inhibition of the NF-κB pathway, which plays a critical role in inflammation and cancer. DPA binds to the IKKβ kinase, which is responsible for the activation of NF-κB, and prevents its activation. This leads to the inhibition of the downstream inflammatory and tumorigenic pathways.
Biochemical and Physiological Effects:
DPA has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activation of NF-κB. DPA has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, DPA has been shown to protect neurons from oxidative stress and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPA in lab experiments is its high purity and stability. The synthesis method has been optimized to achieve high yields and purity of DPA. Additionally, DPA has been extensively studied for its potential therapeutic properties, making it a well-characterized compound. However, one of the limitations of using DPA in lab experiments is its low solubility in water, which may require the use of organic solvents.

Future Directions

There are several future directions for the study of DPA. One area of research is the development of DPA analogs with improved pharmacokinetic properties, such as increased solubility and bioavailability. Another area of research is the investigation of the potential use of DPA in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the combination of DPA with other therapeutic agents, such as chemotherapy drugs, may enhance its anti-cancer properties.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic properties. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects. DPA has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the activation of NF-κB, a transcription factor involved in inflammation. DPA has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, DPA has been shown to protect neurons from oxidative stress and reduce neuroinflammation, making it a potential candidate for the treatment of neurodegenerative diseases.